Cas no 629-93-6 (1-Iodooctadecane)

• Product Name: 1-Iodooctadecane
• CAS No: 629-93-6
• MF: C₁₈H₃₇I
• MW: 380.390858411789
• MDL: MFCD00001090
• CID: 82850
• PubChem ID: 24855173
• Update Time: 2025-09-18

1-Iodooctadecane Chemical and Physical Properties

Names and Identifiers

• 1-iodooctadecane
• Octadecyl Iodide
• Stearyl Iodide
• n-Octadecyl Iodide
• Octadecane, 1-iodo-
• iodooctadecane
• ZNJOCVLVYVOUGB-UHFFFAOYSA-N
• octadecyliodide
• Octadecyljodid
• C18H37I
• NSC5544
• SBB007776
• API0003657
• U365
• TL8004349
• I0065
• 1-Iodooctadecane

• MDL： MFCD00001090
• Inchi： 1S/C18H37I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-18H2,1H3
• InChI Key： ZNJOCVLVYVOUGB-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 380.19400
• Monoisotopic Mass: 380.193994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light yellow or brown crystalline or crystalline powder.
• Density: 1.0959 (rough estimate)
• Melting Point: 33-35 °C (lit.)
• Boiling Point: 194-197 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.4762 (estimate)
• PSA: 0.00000
• LogP: 7.68290
• Solubility: Almost insoluble in water, soluble in ethanol, acetone.

1-Iodooctadecane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organic Halides